Cas no 314022-80-5 (N-(3-Acetylphenyl)-2-methoxybenzamide)

• Product Name: N-(3-Acetylphenyl)-2-methoxybenzamide
• CAS No: 314022-80-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD00848958
• CID: 1085635
• PubChem ID: 773670
• Update Time: 2025-05-23

N-(3-Acetylphenyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-2-methoxybenzamide
• AC1LGM33
• AC1Q4EC6
• AK-968
• BBL009129
• CBMicro_025245
• CTK4G7058
• Z30816224
• DB-320307
• 314022-80-5
• MFCD00848958
• CCG-12084
• AKOS000172808
• N-(3-acetylphenyl )-2-methoxybenzamide
• F87915
• SR-01000412509-1
• AK-968/11368508
• CS-0274859
• DTXSID40354438
• STK386194
• BIM-0025024.P001
• BS-37895
• SR-01000412509

• MDL： MFCD00848958
• Inchi： 1S/C16H15NO3/c1-11(18)12-6-5-7-13(10-12)17-16(19)14-8-3-4-9-15(14)20-2/h3-10H,1-2H3,(H,17,19)
• InChI Key： CRFZLAZNVKJTCP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(NC1=CC=CC(C(C)=O)=C1)=O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 372.3°C at 760 mmHg
• Flash Point: 179°C
• Refractive Index: 1.609
• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Acetylphenyl)-2-methoxybenzamide

N-(3-Acetylphenyl)-2-methoxybenzamide: A Comprehensive Overview

N-(3-Acetylphenyl)-2-methoxybenzamide, with the CAS number 314022-80-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as N-(3-acetylphenyl)-2-methoxybenzamide, has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of N-(3-acetylphenyl)-2-methoxybenzamide consists of a benzamide moiety attached to a 3-acetylphenyl group via an amide bond. The presence of the methoxy group at the 2-position of the benzene ring introduces electronic effects that influence the compound's reactivity and solubility. Recent studies have highlighted the importance of such substituents in modulating the physical and chemical properties of aromatic compounds, making N-(3-acetylphenyl)-2-methoxybenzamide a valuable model for exploring these effects.

One of the key areas of research involving this compound is its synthesis. Traditional methods involve nucleophilic acyl substitution reactions, where an amine reacts with an acyl chloride in the presence of a base. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing byproduct formation. Such innovations not only enhance the scalability of production but also align with current trends toward sustainable chemical processes.

The physical properties of N-(3-acetylphenyl)-2-methoxybenzamide are another area of active investigation. Its melting point, solubility, and thermal stability are critical factors determining its suitability for various applications. Recent studies have employed advanced characterization techniques such as differential scanning calorimetry (DSC) and X-ray crystallography to gain deeper insights into these properties. For example, DSC analysis has revealed that the compound exhibits a sharp melting point, indicating high crystallinity—a desirable trait for applications requiring precise thermal control.

In terms of applications, N-(3-acetylphenyl)-2-methoxybenzamide has found utility in several domains. In the pharmaceutical industry, its structural features make it a potential candidate for drug design, particularly in targeting specific protein interactions. Recent research has explored its ability to act as a ligand in metalloenzyme inhibition, showcasing its potential in therapeutic development. Additionally, in materials science, N-(3-acetylphenyl)-2-methoxybenzamide has been investigated as a precursor for advanced materials such as organic semiconductors and stimuli-responsive polymers.

The environmental impact of N-(3-acetylphenyl)-2-methoxybenzamide is another critical consideration. As industries increasingly prioritize eco-friendly practices, understanding the biodegradation pathways and ecological effects of this compound becomes essential. Recent studies have employed microbial degradation assays to assess its environmental fate, revealing that under certain conditions, N-(3-acetylphenyl)-2-methoxybenzamide can be effectively metabolized by soil microorganisms. These findings underscore its potential as an environmentally benign alternative to traditional chemicals.

In conclusion, N-(3-acetylphenyl)-2-methoxybenzamide, with CAS number 314022-80-5, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, efficient synthesis methods, and favorable physical properties position it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its capabilities, N-(3-acetylphenyl)-2-methoxybenzamide is poised to play an increasingly significant role in advancing modern chemistry and materials science.